Cas no 478064-35-6 (5-(E)-(4-Bromophenyl)methylidene-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione)
5-(E)-(4-Bromophenyl)methylidene-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione Chemical and Physical Properties
Names and Identifiers
-
- 5-(E)-(4-Bromophenyl)methylidene-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
-
- MDL: MFCD02187239
5-(E)-(4-Bromophenyl)methylidene-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 166245-500mg |
5-[(E)-(4-Bromophenyl)methylidene]-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione |
478064-35-6 | 500mg |
$918.00 | 2023-09-06 | ||
| Matrix Scientific | 166245-1g |
5-[(E)-(4-Bromophenyl)methylidene]-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione |
478064-35-6 | 1g |
$1836.00 | 2023-09-06 | ||
| Matrix Scientific | 166245-5g |
5-[(E)-(4-Bromophenyl)methylidene]-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione |
478064-35-6 | 5g |
$7343.00 | 2023-09-06 | ||
| TRC | E158435-25mg |
5-[(E)-(4-Bromophenyl)methylidene]-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione |
478064-35-6 | 25mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E158435-50mg |
5-[(E)-(4-Bromophenyl)methylidene]-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione |
478064-35-6 | 50mg |
$ 380.00 | 2022-06-05 | ||
| A2B Chem LLC | AI79714-1mg |
(5E)-5-[(4-bromophenyl)methylidene]-1-(2-methoxyethyl)-1,3-diazinane-2,4,6-trione |
478064-35-6 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI79714-5mg |
(5E)-5-[(4-bromophenyl)methylidene]-1-(2-methoxyethyl)-1,3-diazinane-2,4,6-trione |
478064-35-6 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI79714-10mg |
(5E)-5-[(4-bromophenyl)methylidene]-1-(2-methoxyethyl)-1,3-diazinane-2,4,6-trione |
478064-35-6 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI79714-500mg |
(5E)-5-[(4-bromophenyl)methylidene]-1-(2-methoxyethyl)-1,3-diazinane-2,4,6-trione |
478064-35-6 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| A2B Chem LLC | AI79714-1g |
(5E)-5-[(4-bromophenyl)methylidene]-1-(2-methoxyethyl)-1,3-diazinane-2,4,6-trione |
478064-35-6 | >90% | 1g |
$1295.00 | 2024-04-19 |
5-(E)-(4-Bromophenyl)methylidene-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 5-(E)-(4-Bromophenyl)methylidene-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
Comprehensive Overview of 5-(E)-(4-Bromophenyl)methylidene-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 478064-35-6)
The compound 5-(E)-(4-Bromophenyl)methylidene-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 478064-35-6) is a specialized pyrimidinetrione derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a 4-bromophenyl group and a methoxyethyl side chain, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors involved in metabolic disorders.
One of the most frequently searched questions about this compound is: "What are the synthetic routes for 5-(E)-(4-Bromophenyl)methylidene-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione?" The synthesis typically involves condensation reactions between 4-bromobenzaldehyde and 1-(2-methoxyethyl)-barbituric acid, followed by purification steps to achieve high yields. Recent advancements in green chemistry have also introduced solvent-free or catalytic methods to improve efficiency and sustainability.
In the context of current trends, the demand for heterocyclic compounds like this pyrimidinetrione derivative is rising due to their role in developing small-molecule inhibitors. For instance, its structural analogs have shown promise in modulating protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. Users often search for "biological activity of 5-(E)-(4-Bromophenyl)methylidene pyrimidinetrione", highlighting its relevance in preclinical studies.
From a physicochemical perspective, the compound exhibits moderate solubility in organic solvents like DMSO and methanol, which is critical for formulation studies. Its molecular weight (approximately 365.2 g/mol) and logP value suggest favorable pharmacokinetic properties, making it a candidate for further optimization. Analytical techniques such as HPLC and NMR are commonly employed to characterize its purity and stereochemistry.
Another trending query is: "How stable is 5-(E)-(4-Bromophenyl)methylidene-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione under various conditions?" Stability studies indicate that the compound remains intact at room temperature but may degrade under prolonged exposure to UV light or strong acids. Proper storage in amber vials at -20°C is recommended for long-term preservation.
The compound's mechanism of action is another area of interest. While not yet fully elucidated, preliminary data suggest it may interact with GABA receptors or kinase enzymes, aligning with broader research into central nervous system (CNS) therapeutics. This aligns with searches like "pyrimidinetrione derivatives in CNS drug development", reflecting its potential in addressing unmet medical needs.
In summary, 5-(E)-(4-Bromophenyl)methylidene-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 478064-35-6) represents a versatile scaffold in medicinal chemistry. Its synthesis, stability, and biological profile continue to inspire innovation, particularly in the design of next-generation therapeutics. As research progresses, this compound may unlock new avenues for treating complex diseases, cementing its importance in modern science.
478064-35-6 (5-(E)-(4-Bromophenyl)methylidene-1-(2-methoxyethyl)-2,4,6(1H,3H,5H)-pyrimidinetrione) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)